Cas no 93359-23-0 (Glycinamide,L-phenylalanyl-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[R-(R*,R*)]- (9CI))

Glycinamide,L-phenylalanyl-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[R-(R*,R*)]- (9CI) structure
93359-23-0 structure
Product name:Glycinamide,L-phenylalanyl-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[R-(R*,R*)]- (9CI)
CAS No:93359-23-0
MF:C20H24N4O6
MW:416.427764892578
CID:807067
PubChem ID:125047

Glycinamide,L-phenylalanyl-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[R-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Glycinamide,L-phenylalanyl-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[R-(R*,R*)]- (9CI)
    • 2-(phenylalanylglycyl)amino-3-(4-nitrophenyl)-1,3-propanediol
    • DTXSID60918495
    • 93359-23-0
    • (2S)-2-amino-N-[2-[[(1R,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]amino]acetyl]-3-phenylpropanamide
    • 2-{[1,3-Dihydroxy-1-(4-nitrophenyl)propan-2-yl]amino}-N-phenylalanylethanimidic acid
    • Glycinamide, L-phenylalanyl-N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)-, (R-(R*,R*))-
    • PG-Chloramphenicol
    • Inchi: InChI=1S/C20H24N4O6/c21-16(10-13-4-2-1-3-5-13)20(28)23-18(26)11-22-17(12-25)19(27)14-6-8-15(9-7-14)24(29)30/h1-9,16-17,19,22,25,27H,10-12,21H2,(H,23,26,28)/t16-,17+,19+/m0/s1
    • InChI Key: WZEJGSYLAFXHCK-YQVWRLOYSA-N
    • SMILES: C1=CC=C(C=C1)CC(C(=O)NC(=O)CNC(CO)C(C2=CC=C(C=C2)[N+](=O)[O-])O)N

Computed Properties

  • Exact Mass: 416.16958450g/mol
  • Monoisotopic Mass: 416.16958450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 171Ų
  • XLogP3: 0.1

Glycinamide,L-phenylalanyl-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[R-(R*,R*)]- (9CI) Related Literature

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